Cas no 89813-88-7 (2-(furan-2-yl)-2,3,4,5-tetrahydro-1,5-benzothiazepin-4-one)

2-(Furan-2-yl)-2,3,4,5-tetrahydro-1,5-benzothiazepin-4-one is a heterocyclic compound featuring a benzothiazepine core fused with a furan moiety. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and materials chemistry. The presence of both sulfur and nitrogen heteroatoms enhances its potential as a ligand or pharmacophore in drug discovery, particularly for targeting neurological and cardiovascular pathways. Its fused ring system offers rigidity, which can improve binding affinity and selectivity in bioactive molecules. The compound's synthetic versatility allows for further functionalization, enabling the development of derivatives with tailored properties for research or industrial applications.

2-(furan-2-yl)-2,3,4,5-tetrahydro-1,5-benzothiazepin-4-one structure

89813-88-7 structure

Product Name:2-(furan-2-yl)-2,3,4,5-tetrahydro-1,5-benzothiazepin-4-one

CAS No:89813-88-7

MF:C₁₃H₁₁NO₂S

MW:245.296941995621

CID:588402

PubChem ID:2740600

Update Time:2025-10-16

2-(furan-2-yl)-2,3,4,5-tetrahydro-1,5-benzothiazepin-4-one Chemical and Physical Properties

Names and Identifiers

- 1,5-Benzothiazepin-4(5H)-one, 2-(2-furanyl)-2,3-dihydro-
- 2-(furan-2-yl)-3,5-dihydro-2H-1,5-benzothiazepin-4-one
- SMR000568040
- Oprea1_321196
- 2-(furan-2-yl)-2,3-dihydrobenzo[b][1,4]thiazepin-4(5H)-one
- 89813-88-7
- SCHEMBL10353022
- MLS001182327
- DTXSID30372383
- Maybridge4_004041
- CHEMBL1612316
- HMS2851H07
- AKOS005207494
- IDI1_032863
- BRD-A66523542-001-01-2
- HMS1532H15
- F2135-0220
- 2-(furan-2-yl)-2,3,4,5-tetrahydro-1,5-benzothiazepin-4-one
- Inchi： 1S/C13H11NO2S/c15-13-8-12(10-5-3-7-16-10)17-11-6-2-1-4-9(11)14-13/h1-7,12H,8H2,(H,14,15)
- InChI Key： MNZVCRXTLKYQGL-UHFFFAOYSA-N
- SMILES： S1C2C=CC=CC=2NC(CC1C1=CC=CO1)=O

Computed Properties

Exact Mass: 245.05104977g/mol
Monoisotopic Mass: 245.05104977g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 297
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 67.5Å²

2-(furan-2-yl)-2,3,4,5-tetrahydro-1,5-benzothiazepin-4-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2135-0220-2μmol	2-(furan-2-yl)-2,3,4,5-tetrahydro-1,5-benzothiazepin-4-one	89813-88-7	90%+	2μl	$85.5	2023-05-16
Life Chemicals	F2135-0220-5μmol	2-(furan-2-yl)-2,3,4,5-tetrahydro-1,5-benzothiazepin-4-one	89813-88-7	90%+	5μl	$94.5	2023-05-16
Life Chemicals	F2135-0220-10μmol	2-(furan-2-yl)-2,3,4,5-tetrahydro-1,5-benzothiazepin-4-one	89813-88-7	90%+	10μl	$103.5	2023-05-16
Life Chemicals	F2135-0220-20μmol	2-(furan-2-yl)-2,3,4,5-tetrahydro-1,5-benzothiazepin-4-one	89813-88-7	90%+	20μl	$118.5	2023-05-16
Life Chemicals	F2135-0220-1mg	2-(furan-2-yl)-2,3,4,5-tetrahydro-1,5-benzothiazepin-4-one	89813-88-7	90%+	1mg	$81.0	2023-05-16
Life Chemicals	F2135-0220-2mg	2-(furan-2-yl)-2,3,4,5-tetrahydro-1,5-benzothiazepin-4-one	89813-88-7	90%+	2mg	$88.5	2023-05-16
Life Chemicals	F2135-0220-3mg	2-(furan-2-yl)-2,3,4,5-tetrahydro-1,5-benzothiazepin-4-one	89813-88-7	90%+	3mg	$94.5	2023-05-16
Life Chemicals	F2135-0220-4mg	2-(furan-2-yl)-2,3,4,5-tetrahydro-1,5-benzothiazepin-4-one	89813-88-7	90%+	4mg	$99.0	2023-05-16
Life Chemicals	F2135-0220-5mg	2-(furan-2-yl)-2,3,4,5-tetrahydro-1,5-benzothiazepin-4-one	89813-88-7	90%+	5mg	$103.5	2023-05-16
Life Chemicals	F2135-0220-10mg	2-(furan-2-yl)-2,3,4,5-tetrahydro-1,5-benzothiazepin-4-one	89813-88-7	90%+	10mg	$118.5	2023-05-16